1-[[(1,5-Dimethyl-3-pyrazolyl)-oxomethyl]amino]-3-(2-methoxyphenyl)thiourea

• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38g/mol
• IUPAC Name: 1-[(1,5-dimethylpyrazole-3-carbonyl)amino]-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C14H17N5O2S/c1-9-8-11(18-19(9)2)13(20)16-17-14(22)15-10-6-4-5-7-12(10)21-3/h4-8H,1-3H3,(H,16,20)(H2,15,17,22)
• InChI Key: AKYGOEVGMSSOLO-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C)C(=O)NNC(=S)NC2=CC=CC=C2OC

Description

1-[[(1,5-dimethyl-3-pyrazolyl)-oxomethyl]amino]-3-(2-methoxyphenyl)thiourea is a substituted aniline and a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on the synthesis and structural characterization of compounds structurally similar to 1-[[(1,5-Dimethyl-3-pyrazolyl)-oxomethyl]amino]-3-(2-methoxyphenyl)thiourea. For instance, compounds like 4-{[(1E)-(3,4-dimethoxyphenyl)methylene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one have been synthesized and analyzed using various spectroscopic techniques, including UV-vis, FT-IR, NMR, and X-ray crystallography (Hayvalı, Unver, & Svoboda, 2010).

Antimicrobial and Anticancer Activity

• Some derivatives structurally related to this compound have shown significant antimicrobial and anticancer activities. For example, new antipyrine derivatives synthesized from similar structures have demonstrated strong antibacterial properties (Xin‐Yan Zhang, 2011). Additionally, novel pyrazolo[3,4-d]pyrimidin-4-one derivatives have exhibited potential antitumor activity against human breast adenocarcinoma cell lines (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Heterocyclic Synthesis Applications

• The compound's framework is often utilized in the synthesis of various heterocyclic derivatives. These derivatives have diverse applications in the field of medicinal chemistry. For instance, the synthesis of pyrazole, pyridine, and pyrimidine derivatives from similar starting materials highlights the versatility of these chemical structures in creating a wide range of biologically active compounds (Fadda, Etman, El-Seidy, & Elattar, 2012).